![molecular formula C8H15O2- B3257691 6-Methylheptanoate CAS No. 29355-14-4](/img/structure/B3257691.png)
6-Methylheptanoate
Overview
Description
6-Methylheptanoate, also known as Methyl 6-methyl heptanoate, is a chemical compound with the molecular formula C9H18O2 . It has a molecular weight of 158.2380 . The IUPAC Standard InChI is InChI=1S/C9H18O2/c1-8(2)6-4-5-7-9(10)11-3/h8H,4-7H2,1-3H3 .
Molecular Structure Analysis
The molecular structure of 6-Methylheptanoate consists of a methyl ester group attached to a heptanoic acid . The structure can be viewed as a 2D Mol file or a computed 3D SD file .Scientific Research Applications
Synthesis and Chemical Applications
6-Methylheptanoate has been used as a key intermediate in various chemical syntheses. For instance, it's involved in the synthesis of traumatic acid, which is a prostaglandin synthon. This process highlights a method for monoesterification of α, ω-dicarboxylic acids, demonstrating the versatility of 6-methylheptanoate in organic synthesis (Babler & Moy, 1979). Additionally, derivatives of 6-methylheptanoate, like sodium 4(S)-[(tert-butyloxycarbonyl)amino]-2,2-difluoro-3(S)- and -3(R)-[(4-methoxyphenyl)amino]-6-methylheptanoates, have been prepared as intermediates for enzyme inhibitors, particularly in the context of renin inhibition (Thaisrivongs et al., 1987).
Role in Peptide and Amino Acid Synthesis
6-Methylheptanoate has been involved in the synthesis of specific amino acid units like 3-amino-2-hydroxy-6-methylheptanoic acid (AHMHA). This process has been crucial for the structural and stereochemical study of compounds like perthamides (Sepe et al., 2010). It is also a component in the synthesis of statine and statine analogues, which are biologically significant in the field of medicinal chemistry (Reetz et al., 1989).
properties
IUPAC Name |
6-methylheptanoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16O2/c1-7(2)5-3-4-6-8(9)10/h7H,3-6H2,1-2H3,(H,9,10)/p-1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEOIWYCWCDBOPA-UHFFFAOYSA-M | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCCCC(=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15O2- | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methylheptanoate |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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